N-(2-methoxy-5-methylphenyl)-1-naphthalenesulfonamide

• Molecular Formula: C18H17NO3S
• Molecular Weight: 327.4 g/mol
• IUPAC Name: N-(2-methoxy-5-methylphenyl)naphthalene-1-sulfonamide
• InChI: InChI=1S/C18H17NO3S/c1-13-10-11-17(22-2)16(12-13)19-23(20,21)18-9-5-7-14-6-3-4-8-15(14)18/h3-12,19H,1-2H3
• InChI Key: SDFDNBCYVHOOAL-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C=C1)OC)NS(=O)(=O)C2=CC=CC3=CC=CC=C32

Description

N-(2-methoxy-5-methylphenyl)-1-naphthalenesulfonamide, also known as MNS, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. MNS is a sulfonamide derivative that has been synthesized using different methods, and its mechanism of action and physiological effects have been studied extensively.

Mechanism of Action

The mechanism of action of N-(2-methoxy-5-methylphenyl)-1-naphthalenesulfonamide is not fully understood, but it is believed to involve the inhibition of specific enzymes and signaling pathways. N-(2-methoxy-5-methylphenyl)-1-naphthalenesulfonamide has been shown to inhibit the activity of carbonic anhydrase, which is involved in various physiological processes, including acid-base balance and ion transport. N-(2-methoxy-5-methylphenyl)-1-naphthalenesulfonamide has also been shown to inhibit the activity of cyclooxygenase-2, which is involved in inflammation and pain.
Biochemical and Physiological Effects:
N-(2-methoxy-5-methylphenyl)-1-naphthalenesulfonamide has been shown to have various biochemical and physiological effects, including the inhibition of cancer cell growth, the reduction of inflammation and pain, and the inhibition of microbial growth. N-(2-methoxy-5-methylphenyl)-1-naphthalenesulfonamide has also been shown to have an effect on the cardiovascular system, with studies suggesting that it may have a vasodilatory effect.

Advantages and Limitations for Lab Experiments

One of the advantages of N-(2-methoxy-5-methylphenyl)-1-naphthalenesulfonamide is its versatility in terms of applications. N-(2-methoxy-5-methylphenyl)-1-naphthalenesulfonamide can be used in various fields, including medicinal chemistry, material science, and environmental science. Another advantage of N-(2-methoxy-5-methylphenyl)-1-naphthalenesulfonamide is its relatively low toxicity, which makes it suitable for use in lab experiments. However, one of the limitations of N-(2-methoxy-5-methylphenyl)-1-naphthalenesulfonamide is its limited solubility in water, which can make it challenging to work with in certain applications.

Future Directions

There are several future directions for research on N-(2-methoxy-5-methylphenyl)-1-naphthalenesulfonamide. One area of interest is the development of N-(2-methoxy-5-methylphenyl)-1-naphthalenesulfonamide derivatives with improved solubility and bioavailability. Another area of interest is the exploration of N-(2-methoxy-5-methylphenyl)-1-naphthalenesulfonamide as a potential treatment for various diseases, including cancer, inflammation, and microbial infections. Additionally, there is potential for N-(2-methoxy-5-methylphenyl)-1-naphthalenesulfonamide to be used as a sensor for detecting other analytes in water or other environmental samples.
Conclusion:
In conclusion, N-(2-methoxy-5-methylphenyl)-1-naphthalenesulfonamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. N-(2-methoxy-5-methylphenyl)-1-naphthalenesulfonamide can be synthesized using different methods, and its mechanism of action and physiological effects have been studied extensively. N-(2-methoxy-5-methylphenyl)-1-naphthalenesulfonamide has several advantages and limitations for lab experiments, and there are several future directions for research on N-(2-methoxy-5-methylphenyl)-1-naphthalenesulfonamide. Overall, N-(2-methoxy-5-methylphenyl)-1-naphthalenesulfonamide is a versatile compound with potential applications in various fields.

Synthesis Methods

N-(2-methoxy-5-methylphenyl)-1-naphthalenesulfonamide can be synthesized using different methods, including the reaction of 2-methoxy-5-methylbenzenesulfonyl chloride with 1-naphthylamine in the presence of a base, or by reacting 2-methoxy-5-methylbenzenesulfonyl chloride with 1-naphthalenamine in the presence of a base and a copper catalyst. The yield of N-(2-methoxy-5-methylphenyl)-1-naphthalenesulfonamide varies depending on the method used, and purification is typically required to obtain a pure compound.

Scientific Research Applications

N-(2-methoxy-5-methylphenyl)-1-naphthalenesulfonamide has been studied for its potential applications in various fields, including medicinal chemistry, material science, and environmental science. In medicinal chemistry, N-(2-methoxy-5-methylphenyl)-1-naphthalenesulfonamide has been shown to have anticancer, anti-inflammatory, and antimicrobial properties. In material science, N-(2-methoxy-5-methylphenyl)-1-naphthalenesulfonamide has been used as a fluorescent dye for imaging applications. In environmental science, N-(2-methoxy-5-methylphenyl)-1-naphthalenesulfonamide has been used as a sensor for detecting heavy metal ions in water.